molecular formula C18H18N2O3 B8536778 5,7-dimethoxy-2-(3,5-dimethylphenyl)quinazolin-4(3H)-one

5,7-dimethoxy-2-(3,5-dimethylphenyl)quinazolin-4(3H)-one

Cat. No.: B8536778
M. Wt: 310.3 g/mol
InChI Key: CPNJZIMFXYURFU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5,7-dimethoxy-2-(3,5-dimethylphenyl)quinazolin-4(3H)-one is a useful research compound. Its molecular formula is C18H18N2O3 and its molecular weight is 310.3 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C18H18N2O3

Molecular Weight

310.3 g/mol

IUPAC Name

2-(3,5-dimethylphenyl)-5,7-dimethoxy-3H-quinazolin-4-one

InChI

InChI=1S/C18H18N2O3/c1-10-5-11(2)7-12(6-10)17-19-14-8-13(22-3)9-15(23-4)16(14)18(21)20-17/h5-9H,1-4H3,(H,19,20,21)

InChI Key

CPNJZIMFXYURFU-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=CC(=C1)C2=NC3=C(C(=CC(=C3)OC)OC)C(=O)N2)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 2-amino-4,6-dimethoxybenzamide (0.0700 g, 0.36 mmol) and 3,5-dimethylbenzoyl chloride (0.112 g, 0.65 mmol) in THF (5.0 mL) was placed in a microwave reactor at 80° C. for 30 min. The THF was removed under reduced pressure, and the residue was purified via CombiFlash chromatography to yield the expected amide. This material was used directly in the next step. A mixture of the amide and H2O/MeCN (2:1, 5.00 mL) was basified to pH 12 with 2 N NaOH and stirred at 80° C. for 16 h. The mixture was cooled and neutralized with 1 N HCl. The resulting precipitate was collected on a frit, washed with water (5.00 mL) and lyophilized to yield 2-(3,5-dimethylphenyl)-5,7-dimethoxyquinazolin-4(3H)-one (0.0395 g, 31% over two steps) as a white solid. Selected data: 1H NMR (300 MHz, DMSO-d6) δ 11.88 (s, 1H), 7.80 (s, 2H), 7.21 (s, 1H), 6.76 (d, J=2.24 Hz, 1H), 6.53 (d, J=2.21 Hz, 1H), 3.89 (s, 3H), 3.85 (s, 3H), 2.35 (s, 6H); MS (APCI) m/z 311 [M+H]+.
Quantity
0.07 g
Type
reactant
Reaction Step One
Quantity
0.112 g
Type
reactant
Reaction Step One
Name
Quantity
5 mL
Type
solvent
Reaction Step One

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